N-(4-iodo-2-methylphenyl)-5-methyl-1-pyridin-2-ylpyrazole-4-carboxamide

• IUPAC Name: N-(4-iodo-2-methylphenyl)-5-methyl-1-pyridin-2-ylpyrazole-4-carboxamide
• InChI: InChI=1S/C17H15IN4O/c1-11-9-13(18)6-7-15(11)21-17(23)14-10-20-22(12(14)2)16-5-3-4-8-19-16/h3-10H,1-2H3,(H,21,23)
• InChI Key: DKOYRDVYUVAYFP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)I)NC(=O)C2=C(N(N=C2)C3=CC=CC=N3)C
• Molecular Formula: C17H15IN4O
• Molecular Weight: 418.23 g/mol

Description

N-(4-iodo-2-methylphenyl)-5-methyl-1-pyridin-2-ylpyrazole-4-carboxamide is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicinal chemistry. This compound is known for its ability to interact with specific receptors in the human body, which makes it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of N-(4-iodo-2-methylphenyl)-5-methyl-1-pyridin-2-ylpyrazole-4-carboxamide involves its ability to bind to specific receptors in the human body. This binding triggers a series of biological responses that can have various effects on the body, depending on the specific receptor that is targeted.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(4-iodo-2-methylphenyl)-5-methyl-1-pyridin-2-ylpyrazole-4-carboxamide can vary depending on the specific receptor that is targeted. Some of the potential effects of this compound include changes in cell signaling pathways, alterations in gene expression, and modulation of immune function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-iodo-2-methylphenyl)-5-methyl-1-pyridin-2-ylpyrazole-4-carboxamide in lab experiments is its ability to selectively target specific receptors in the human body. This makes it a useful tool for studying the biological effects of these receptors and developing new drugs that target them. However, there are also some limitations to using this compound in lab experiments, including its potential toxicity and the need for specialized equipment and expertise to synthesize and handle it safely.

Future Directions

There are many potential future directions for research involving N-(4-iodo-2-methylphenyl)-5-methyl-1-pyridin-2-ylpyrazole-4-carboxamide. Some possible areas of focus include further studies on the compound's mechanism of action, the development of new drugs based on its structure, and the exploration of its potential applications in the treatment of various diseases and conditions. Additionally, researchers may also investigate the potential use of this compound as a tool for studying specific receptors in the human body and understanding their biological functions.

Synthesis Methods

The synthesis of N-(4-iodo-2-methylphenyl)-5-methyl-1-pyridin-2-ylpyrazole-4-carboxamide involves a series of chemical reactions that require specialized equipment and expertise. The most common method for synthesizing this compound involves the use of various reagents and catalysts, such as iodine, pyridine, and palladium. The process typically takes several hours to complete and requires careful monitoring to ensure the purity of the final product.

Scientific Research Applications

N-(4-iodo-2-methylphenyl)-5-methyl-1-pyridin-2-ylpyrazole-4-carboxamide has been the subject of numerous scientific studies due to its potential applications in the development of new drugs. This compound has been shown to interact with specific receptors in the human body, which makes it a promising candidate for the treatment of various diseases and conditions.